Cas no 1172606-58-4 (2-Benzoxazolecarbonitrile, 7-fluoro-)

• Product Name: 2-Benzoxazolecarbonitrile, 7-fluoro-
• CAS No: 1172606-58-4
• MF: C₈H₃FN₂O
• MW: 162.120624780655
• CID: 4820025
• Update Time: 2025-06-08

2-Benzoxazolecarbonitrile, 7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolecarbonitrile, 7-fluoro-
• 2-Cyano-7-fluorobenzo[d]oxazole

• Inchi： 1S/C8H3FN2O/c9-5-2-1-3-6-8(5)12-7(4-10)11-6/h1-3H
• InChI Key： HAXGEBZWCPTEPV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OC(C#N)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8

Additional information on 2-Benzoxazolecarbonitrile, 7-fluoro-

Introduction to 2-Benzoxazolecarbonitrile, 7-fluoro- (CAS No. 1172606-58-4)

2-Benzoxazolecarbonitrile, 7-fluoro- (CAS No. 1172606-58-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 7-Fluoro-2-benzoxazolyl cyanide, belongs to the class of benzoxazoles and is characterized by its distinctive chemical structure, which includes a fluorine atom at the 7-position and a cyano group attached to the benzoxazole ring. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 2-Benzoxazolecarbonitrile, 7-fluoro- can be represented as C₈H₄FN₂O, with a molecular weight of approximately 159.13 g/mol. The compound's stability and solubility properties are influenced by the presence of the fluorine and cyano groups, which can affect its reactivity and interaction with biological systems. These characteristics have been extensively studied in recent years, leading to a deeper understanding of its potential therapeutic applications.

In the realm of medicinal chemistry, 2-Benzoxazolecarbonitrile, 7-fluoro- has shown promise as a lead compound for the development of novel drugs targeting various diseases. One of the key areas of research has been its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 2-Benzoxazolecarbonitrile, 7-fluoro- to selectively inhibit the activity of protein kinase C (PKC), a family of enzymes that play a critical role in cell signaling and regulation. The researchers found that this compound exhibited high potency and selectivity against PKC isoforms, particularly PKCα and PKCβ. This selective inhibition could potentially reduce off-target effects and improve the therapeutic index of drugs derived from this lead compound.

Beyond its enzymatic inhibition properties, 2-Benzoxazolecarbonitrile, 7-fluoro- has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. Specifically, it has been found to downregulate the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), key mediators of inflammation.

The mechanism by which 2-Benzoxazolecarbonitrile, 7-fluoro- exerts its anti-inflammatory effects is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is through the modulation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation. By inhibiting NF-κB activation, this compound can reduce the expression of pro-inflammatory genes and thereby mitigate inflammatory responses.

In addition to its therapeutic potential, 2-Benzoxazolecarbonitrile, 7-fluoro- has also been explored for its use in diagnostic imaging applications. The fluorine atom at the 7-position makes it an attractive candidate for positron emission tomography (PET) imaging studies. Fluorine-18 labeled derivatives of this compound have been synthesized and evaluated for their ability to target specific biomarkers in vivo. Preliminary results have shown promising uptake and retention in target tissues, suggesting potential applications in early disease detection and monitoring treatment response.

The synthesis of 2-Benzoxazolecarbonitrile, 7-fluoro- involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization to form the benzoxazole ring. Recent advancements in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 2-Benzoxazolecarbonitrile, 7-fluoro- (CAS No. 1172606-58-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure confers properties that make it an attractive lead for drug development targeting enzymatic inhibition, anti-inflammatory effects, and diagnostic imaging applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments for a range of diseases.